Cas no 1803822-71-0 (3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine
• CAS No: 1803822-71-0
• MF: C₆H₃F₄NS
• MW: 197.153333902359
• CID: 4905866
• Update Time: 2025-05-19

3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F4NS/c7-3-1-2-4(12)11-5(3)6(8,9)10/h1-2H,(H,11,12)
• InChI Key： SXPSRSOGQZVDQF-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=C(C(F)(F)F)N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1

Additional information on 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine

Comprehensive Guide to 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine (CAS No. 1803822-71-0): Properties, Applications, and Market Insights

3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine (CAS No. 1803822-71-0) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and trifluoromethyl substituents, offers remarkable chemical reactivity and stability, making it a valuable intermediate in modern synthetic chemistry. Its mercapto group further enhances its utility in coupling reactions and metal coordination, positioning it as a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated heterocycles like 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine is driven by their prevalence in bioactive molecules. Researchers frequently search for "fluoropyridine synthesis" or "trifluoromethylpyridine applications," reflecting the compound's relevance in designing kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing global health challenges, such as targeting RNA-dependent RNA polymerase in emerging viruses, aligning with trends in pandemic preparedness research.

From a structural perspective, the electron-withdrawing effects of the fluoro and trifluoromethyl groups in CAS 1803822-71-0 significantly influence its pi-stacking interactions and metabolic stability—key considerations for medicinal chemists optimizing oral bioavailability. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant intermediates in clinical-stage compounds.

The agrochemical sector utilizes 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine in developing next-generation herbicides with improved environmental profiles. Its thiol functionality enables conjugation with bioactive scaffolds, addressing industry needs for low-persistance crop protection agents—a hot topic in sustainable agriculture. Patent analyses reveal a 40% increase in filings involving this scaffold since 2020, particularly for soil-stable fungicides.

Manufacturers emphasize green chemistry approaches for synthesizing CAS 1803822-71-0, responding to queries about "eco-friendly fluorination methods." Innovative routes using continuous flow reactors achieve 85% yield reductions in organic solvent waste compared to batch processes. These advancements align with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors in fine chemical suppliers.

Thermodynamic studies of 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine reveal exceptional thermal stability (decomposition >250°C), supporting its use in high-temperature polymerization applications. Material scientists leverage its thiol-ene click chemistry compatibility to create self-healing polymers—a trending research area for flexible electronics. The compound's dielectric properties also show promise for organic semiconductor development.

Regulatory intelligence indicates REACH compliance for this material in all major markets, with recent FDA guidance on fluorinated compounds confirming its acceptability in drug master files. Supply chain data shows stable availability from specialty chemical distributors in North America and Asia, though researchers should verify certificates of analysis for batch-specific isomeric purity.

Emerging applications include proteolysis-targeting chimeras (PROTACs), where the pyridine-thiol moiety serves as an E3 ligase recruiter. This cutting-edge therapeutic modality dominates recent scientific literature, with 1803822-71-0 appearing in 12 PROTAC-related patents in 2023 alone. Such developments answer frequent search queries about "fluorinated linkers in targeted protein degradation."

For analytical chemists, 3-Fluoro-6-mercapto-2-(trifluoromethyl)pyridine presents distinct mass spectrometry fragmentation patterns (characteristic m/z 198 [M+H]+ peak) and 19F NMR shifts (-62 ppm vs CFCl3). These spectral signatures facilitate its identification in complex matrices, addressing common challenges in metabolite identification studies during drug development.

The global market for fluorinated pyridine derivatives is projected to grow at 6.8% CAGR through 2030, with CAS 1803822-71-0 positioned as a high-growth niche product. Strategic partnerships between custom synthesis providers and biotech startups are accelerating its adoption, particularly in fragment-based drug discovery platforms where its molecular weight (197.16 g/mol) and ligand efficiency metrics prove advantageous.